Cas no 1609407-92-2 (N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate)

• Product Name: N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate
• CAS No: 1609407-92-2
• MF: C₁₈H₃₄N₂O₉
• MW: 422.470566272736
• CID: 4608814
• Update Time: 2025-05-19

N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate Chemical and Physical Properties

Names and Identifiers

• N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate
• N-(3-Methoxypropyl)-1-methylpiperidin-4-aminedisuccinate
• N-(3-Methoxypropyl)-1-methylpiperidin-4-amine disuccinate
• butanedioic acid;N-(3-methoxypropyl)-1-methylpiperidin-4-amine

• Inchi： 1S/C10H22N2O.2C4H6O4/c1-12-7-4-10(5-8-12)11-6-3-9-13-2;2*5-3(6)1-2-4(7)8/h10-11H,3-9H2,1-2H3;2*1-2H2,(H,5,6)(H,7,8)
• InChI Key： FWNWKGNNNBUTQZ-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1CCN(C)CC1.OC(CCC(=O)O)=O.OC(CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 215
• Topological Polar Surface Area: 174

Additional information on N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate

Professional Introduction to N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate (CAS No. 1609407-92-2)

N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate, with the CAS number 1609407-92-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural configuration, has been explored for its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate consists of a piperidine ring substituted with a 3-methoxypropyl group and a disuccinate moiety. This particular arrangement imparts distinct physicochemical properties that make it a valuable candidate for further investigation. The presence of the disuccinate group enhances solubility and bioavailability, which are critical factors in drug formulation and delivery.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds that incorporate piperidine derivatives. Piperidine-based molecules are known for their versatility and have been widely used in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The specific modification of N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate with a 3-methoxypropyl group introduces additional functional attributes that may contribute to its efficacy and selectivity.

One of the most compelling aspects of this compound is its potential role in modulating enzymatic activity. Research has indicated that piperidine derivatives can interact with various enzymes, influencing metabolic pathways and cellular signaling. The disuccinate group further enhances this interaction by improving binding affinity and stability. These characteristics make N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate a promising candidate for use in enzyme inhibition studies and as a lead compound for drug discovery.

Recent studies have also highlighted the compound's potential in addressing neurological disorders. Piperidine-based drugs have shown promise in treating conditions such as Parkinson's disease, Alzheimer's disease, and depression by targeting neurotransmitter systems. The unique structural features of N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate suggest that it may interact with specific receptors or enzymes involved in these pathologies, potentially offering new therapeutic strategies.

The synthesis and characterization of N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield, which are essential for preclinical and clinical studies. Techniques such as solid-phase synthesis and chiral resolution have been particularly useful in achieving the desired molecular configuration.

In terms of biological activity, preliminary studies have demonstrated that N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings are particularly relevant given the increasing evidence linking these mechanisms to various chronic diseases. The compound's ability to modulate these pathways suggests its potential as an anti-inflammatory agent or a protector against oxidative damage.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic use. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its metabolic pathways and interactions with biological matrices.

Future research directions include exploring the compound's potential in combination therapies. By pairing N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate with other bioactive molecules, researchers aim to enhance therapeutic outcomes while minimizing side effects. This approach aligns with the growing trend toward personalized medicine, where treatment strategies are tailored to individual patient needs.

The development of novel drug candidates like N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Such collaborations ensure that compounds are not only structurally innovative but also functionally effective and safe for human use. The journey from laboratory discovery to clinical application is complex but holds immense promise for improving human health.

In conclusion, N-(3-Methoxypropyl)-1-methyl-4-piperidinamine disuccinate (CAS No. 1609407-92-2) represents a significant advancement in pharmaceutical research. Its unique structural features, combined with promising preclinical findings, position it as a valuable tool for developing new treatments for various diseases. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to medical science.